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Compound of Interest

Compound Name: O,O-Diethyl dithiophosphate

Cat. No.: B128362 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of O,O-Diethyl
dithiophosphate

This technical guide provides a comprehensive overview of the core physical and chemical

properties of O,O-Diethyl dithiophosphate, tailored for researchers, scientists, and

professionals in drug development. It includes detailed data, experimental methodologies, and

visual representations of key processes.

Introduction
O,O-Diethyl dithiophosphate, also known as diethyl dithiophosphoric acid, is an

organophosphorus compound with the chemical formula (C₂H₅O)₂PS₂H.[1] It is a colorless to

pale yellow liquid, though technical-grade samples may appear brown.[1][2] This compound

serves as a crucial intermediate in the chemical industry, notably in the synthesis of the

organophosphate insecticide Terbufos.[1][3] It is also a precursor for the production of zinc

dithiophosphates, which are widely used as anti-wear additives in lubricating oils.[1]

Physical Properties
O,O-Diethyl dithiophosphate is a corrosive and combustible liquid with a characteristic garlic-

like odor.[2][4] It is a highly acidic compound and is considered to have low solubility in water,

though some sources indicate a solubility of 330 g/L at 25°C.[4][5] The quantitative physical

properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₄H₁₁O₂PS₂ [1][3][6]

Molecular Weight 186.23 g/mol [3][4][6]

Appearance
Colorless to pale yellow/brown

liquid
[1][3]

Density 1.11 g/mL at 25 °C [5][6]

Boiling Point 60 °C at 1 mmHg [5][6]

67 °C at 0.8 mmHg

Refractive Index n20/D 1.512 [5][6]

Water Solubility 330 g/L at 25 °C [2][5]

pKa (Strongest Acidic) 1.35

Vapor Pressure 60 Pa at 57 °C [5]

Flash Point 82 °C (181 °F) [5]

LogP (Octanol/Water) 1.17 (calculated) [4]

Chemical Properties and Spectral Data
O,O-Diethyl dithiophosphate is a reactive chemical intermediate. Its acidic nature allows it to

readily react with bases to form salts.[1] It is incompatible with strong oxidizing agents, acids,

and bases.[4] Contact with alkaline materials can be exothermic, and reaction with metals may

produce flammable hydrogen gas.[4] It is known for its ability to form stable complexes with

various metals.[7]

Spectral Information
The spectral data for O,O-Diethyl dithiophosphate are crucial for its identification and

structural elucidation.
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Spectral Data Type
Key Signals and
Information

Source(s)

¹H NMR
Spectra available from

commercial suppliers.
[3]

¹³C NMR (in CDCl₃)
Shifts [ppm]: 15.65, 16.00,

64.19, 64.42
[3]

Infrared (IR) Spectroscopy
Key absorptions correspond to

P=S and P-O-C bonds.
[8][9][10]

Mass Spectrometry (GC-MS)
Molecular Ion Peak (M⁺): 186

m/z
[3][9]

Synthesis and Key Chemical Reactions
Synthesis
The most common industrial synthesis of O,O-Diethyl dithiophosphate involves the reaction

of phosphorus pentasulfide (P₂S₅) with ethanol (C₂H₅OH).[1][7] The reaction is exothermic and

produces hydrogen sulfide (H₂S) as a byproduct.[1][7] The temperature is typically controlled

between 60°C and 80°C.[7]

Phosphorus Pentasulfide (P₂S₅)

Reaction Vessel
(60-80°C)

Ethanol (C₂H₅OH)

O,O-Diethyl dithiophosphate
((C₂H₅O)₂PS₂H)

Hydrogen Sulfide (H₂S)

 Evolved Gas
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Caption: General workflow for the synthesis of O,O-Diethyl dithiophosphate.

Key Chemical Reactions
O,O-Diethyl dithiophosphate undergoes several important reactions, including neutralization,

complexation, and oxidation.

Neutralization: It reacts with bases, such as ammonium hydroxide, to form the corresponding

salt, ammonium O,O-diethyl dithiophosphate.[1]

Complexation: It reacts with metal oxides, like zinc oxide (ZnO), to form metal complexes

such as zinc bis(O,O-diethyl dithiophosphate), a common lubricant additive.[1]

Oxidation: Oxidation with agents like iodine (I₂) leads to the formation of a disulfide-linked

dimer.[1]

Key Reactions of O,O-Diethyl dithiophosphate

O,O-Diethyl dithiophosphate
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+
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Caption: Primary chemical reactions of O,O-Diethyl dithiophosphate.

Experimental Protocols
Protocol: Synthesis from Ammonium Salt
This protocol describes the synthesis of O,O-diethyl dithiophosphate from its ammonium salt.

[11]
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Materials:

Ammonium-O,O-diethyldithiophosphate (203 g)

75% Phosphoric acid (485 g)

Reaction vessel with agitation

Separating funnel

Procedure:

Charge the reaction vessel with 485 g of 75% phosphoric acid.

With agitation, add 203 g of ammonium-O,O-diethyldithiophosphate over a period of 5

minutes. Monitor the temperature, which may drop from ~24°C to ~17°C.

Allow the mixture to post-react with continued agitation for 10 minutes.

Transfer the liquid reaction mixture to a separating funnel.

Allow the layers to separate for 10 minutes.

Collect the upper phase, which is the O,O-diethyl dithiophosphate product. The

expected yield is approximately 182.9 g (98.2% of theoretical).[11]

Protocol: Purity Determination by Neutralization
Titration
This is a general methodology for determining the purity of O,O-diethyl dithiophosphate via

acid-base titration.

Materials:

O,O-Diethyl dithiophosphate sample (accurately weighed)

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
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Ethanol or another suitable solvent

Phenolphthalein or a suitable pH meter

Burette, beaker, magnetic stirrer

Procedure:

Accurately weigh a sample of O,O-diethyl dithiophosphate and dissolve it in a suitable

volume of solvent (e.g., 50 mL of ethanol) in a beaker.

Add a few drops of phenolphthalein indicator or place a calibrated pH electrode into the

solution.

Titrate the solution with the standardized NaOH solution from the burette while stirring

continuously.

The endpoint is reached when the indicator changes color (e.g., faint pink for

phenolphthalein) or when a sharp inflection point is observed on the pH curve.

Record the volume of NaOH solution used.

Calculate the purity of the sample based on the stoichiometry of the reaction (1:1 molar

ratio) and the known concentration of the NaOH solution.

Protocol: Analytical Determination Workflow
This outlines the workflow for the determination of O,O-diethyl dithiophosphate and its

metabolites in biological samples, adapted from a published method.[12]
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Analytical Workflow for Diethyl Dithiophosphate Determination

1. Sample Collection
(e.g., Fecal Sample)

2. Homogenization
in Water

3. Derivatization
(Alkylation to PFB esters via

Phase Transfer Reaction)

4. Extraction
of Esters

5. GC-FPD Analysis

6. Quantification
(vs. Reference Standards)

Click to download full resolution via product page

Caption: Workflow for sample preparation and analysis of dialkylphosphates.[12]

Safety and Handling
O,O-Diethyl dithiophosphate is a hazardous substance that requires careful handling.[4]

Hazards: It is toxic by inhalation, in contact with skin, and if swallowed.[4][5] It causes severe

skin burns and serious eye damage.[4] The substance is also very toxic to aquatic
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organisms.[4]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a

face shield, and appropriate protective clothing.[13] Use in a well-ventilated area or with a

suitable respirator.[4][13]

Handling: Avoid all personal contact.[4] Keep away from heat, sparks, and open flames.

Store in a cool, well-ventilated place, locked up, and in a corrosive-resistant container.[13]

First Aid:

Skin Contact: Immediately flush skin with plenty of water after removing contaminated

clothing.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[13]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek

immediate medical attention.[4][13]

Spills: Contain and absorb spills with sand, earth, or other inert material.[4] Prevent entry into

drains or waterways.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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